Cas no 149739-52-6 (3-2-(Trifluoromethyl)phenyl-1H-pyrazole)

3-2-(Trifluoromethyl)phenyl-1H-pyrazole is a fluorinated heterocyclic compound featuring a pyrazole core substituted with a trifluoromethylphenyl group. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical research. The trifluoromethyl group contributes to improved binding affinity and selectivity in target interactions, particularly in the development of bioactive molecules. Its robust synthetic versatility allows for further functionalization, enabling applications in medicinal chemistry for drug discovery and optimization. The compound’s stability under various reaction conditions further underscores its utility in high-value chemical synthesis.

3-2-(Trifluoromethyl)phenyl-1H-pyrazole structure

149739-52-6 structure

Product Name:3-2-(Trifluoromethyl)phenyl-1H-pyrazole

CAS No:149739-52-6

MF:C₁₀H₇F₃N₂

MW:212.171192407608

MDL:MFCD01569437

CID:1325313

PubChem ID:2778888

Update Time:2025-05-27

3-2-(Trifluoromethyl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-[2-(trifluoromethyl)phenyl]-1h-pyrazole
- 3-[2-(Trifluoromethyl)phenyl]-1H-pyrazole
- PS-7991
- Z815437656
- 3-(2-(Trifluoromethyl)phenyl)-1H-pyrazole
- PLVBEMJBWHCRIQ-UHFFFAOYSA-N
- SCHEMBL11625330
- AKOS009157945
- SCHEMBL25430402
- 149739-52-6
- MFCD01569437
- 3-2-(Trifluoromethyl)phenyl-1H-pyrazole
- MDL： MFCD01569437
- Inchi： 1S/C10H7F3N2/c11-10(12,13)8-4-2-1-3-7(8)9-5-6-14-15-9/h1-6H,(H,14,15)
- InChI Key： PLVBEMJBWHCRIQ-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=CC=1C1=CC=NN1)(F)F

Computed Properties

Exact Mass: 212.05613272g/mol
Monoisotopic Mass: 212.05613272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 28.7Å²

3-2-(Trifluoromethyl)phenyl-1H-pyrazole Security Information

Hazard Statement： Irritant

3-2-(Trifluoromethyl)phenyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T898360-50mg	3-[2-(Trifluoromethyl)phenyl]-1H-pyrazole	149739-52-6	50mg	$ 50.00	2022-06-02
TRC	T898360-100mg	3-[2-(Trifluoromethyl)phenyl]-1H-pyrazole	149739-52-6	100mg	$ 95.00	2022-06-02
TRC	T898360-500mg	3-[2-(Trifluoromethyl)phenyl]-1H-pyrazole	149739-52-6	500mg	$ 320.00	2022-06-02
Apollo Scientific	PC9986-250mg	3-[2-(Trifluoromethyl)phenyl]-1H-pyrazole	149739-52-6	250mg	£60.00	2025-02-22
Apollo Scientific	PC9986-1g	3-[2-(Trifluoromethyl)phenyl]-1H-pyrazole	149739-52-6	1g	£150.00	2025-02-22
abcr	AB232953-250 mg	3-[2-(Trifluoromethyl)phenyl]-1H-pyrazole; .	149739-52-6	250mg	€146.80	2023-04-27
abcr	AB232953-250mg	3-[2-(Trifluoromethyl)phenyl]-1H-pyrazole; .	149739-52-6	250mg	€146.60	2025-03-19
abcr	AB232953-1g	3-[2-(Trifluoromethyl)phenyl]-1H-pyrazole; .	149739-52-6	1g	€306.40	2025-03-19
abcr	AB232953-1 g	3-[2-(Trifluoromethyl)phenyl]-1H-pyrazole; .	149739-52-6	1g	€307.00	2023-04-27
1PlusChem	1P00AMNC-250mg	3-[2-(Trifluoromethyl)phenyl]-1H-pyrazole	149739-52-6	250mg	$122.00	2025-02-25